2-(2-amino-2-methylpropyl)-3,4-dihydroisoquinolin-1(2H)-one
CAS No.:
Cat. No.: VC16244047
Molecular Formula: C13H18N2O
Molecular Weight: 218.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C13H18N2O |
|---|---|
| Molecular Weight | 218.29 g/mol |
| IUPAC Name | 2-(2-amino-2-methylpropyl)-3,4-dihydroisoquinolin-1-one |
| Standard InChI | InChI=1S/C13H18N2O/c1-13(2,14)9-15-8-7-10-5-3-4-6-11(10)12(15)16/h3-6H,7-9,14H2,1-2H3 |
| Standard InChI Key | PAEHQTPBPXFPJE-UHFFFAOYSA-N |
| Canonical SMILES | CC(C)(CN1CCC2=CC=CC=C2C1=O)N |
Introduction
Chemical Identity and Structural Features
Molecular Architecture
2-(2-Amino-2-methylpropyl)-3,4-dihydroisoquinolin-1(2H)-one (molecular formula: , molecular weight: 218.29 g/mol) consists of a bicyclic framework comprising a benzene ring fused to a six-membered lactam ring. The N2 position is substituted with a 2-amino-2-methylpropyl group, which introduces steric bulk and hydrogen-bonding capabilities (Figure 1) .
Table 1: Key Molecular Descriptors
| Property | Value |
|---|---|
| IUPAC Name | 8-amino-4-(2-methylpropyl)-3,4-dihydro-2H-isoquinolin-1-one |
| SMILES | CC(C)CC1CNC(=O)C2=C1C=CC=C2N |
| InChIKey | WVDIXZPKIGGMNS-UHFFFAOYSA-N |
| Topological Polar Surface Area | 58.3 Ų |
The compound’s three-dimensional conformation, validated by NMR and X-ray crystallography, reveals a planar lactam ring and a chair-like configuration in the dihydroisoquinoline moiety. The amino group at the C8 position and the branched alkyl chain at C4 contribute to its solubility in polar solvents, with a logP value of 1.82 indicating moderate lipophilicity .
Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) spectra confirm the structure:
-
NMR (400 MHz, DMSO-d6): δ 1.05 (s, 6H, (CH₃)₂C), 1.78–1.85 (m, 2H, CH₂), 3.21 (t, J = 6.0 Hz, 2H, NCH₂), 4.12 (s, 2H, NH₂), 7.25–7.45 (m, 4H, aromatic H).
-
NMR: δ 24.8 ((CH₃)₂C), 45.2 (CH₂), 52.1 (NCH₂), 126.5–134.8 (aromatic C), 168.9 (C=O).
Mass spectrometry (ESI-MS) shows a molecular ion peak at m/z 219.14 [M+H]⁺, consistent with the molecular formula .
Synthesis and Optimization
Synthetic Pathways
The compound is synthesized via a two-step process:
-
Castagnoli–Cushman Reaction (CCR): Cyclocondensation of homophthalic anhydride with 2-amino-2-methylpropan-1-ol yields the 3,4-dihydroisoquinolin-1(2H)-one core .
-
Esterification/Amidation: The N2 position is functionalized with a 2-amino-2-methylpropyl group using carbodiimide coupling agents (e.g., EDC/HOBt).
Table 2: Optimal Reaction Conditions
| Parameter | Value |
|---|---|
| Temperature | 80°C |
| Solvent | Dichloromethane (DCM) |
| Catalyst | DMAP (5 mol%) |
| Reaction Time | 12 hours |
| Yield | 68–72% |
The synthesis requires strict pH control (pH 7–8) to prevent lactam ring opening. Purification via column chromatography (silica gel, ethyl acetate/hexane 3:7) affords the compound in >95% purity.
Structure-Activity Relationship (SAR)
Modifications to the N2 substituent significantly influence bioactivity:
-
Branching: The 2-methylpropyl group enhances membrane penetration compared to linear alkyl chains .
-
Amino Group: Protonation at physiological pH facilitates interaction with negatively charged lipid bilayers.
-
C4 Carboxyl: Removal reduces activity by 90%, underscoring its role in target binding .
CoMFA and CoMSIA models (q² = 0.82, r² = 0.91) predict that electronegative groups at C8 and hydrophobic substituents at N2 maximize antifungal potency .
Biological Activity and Antifungal Efficacy
In Vitro Activity Against Phytopathogens
The compound demonstrates superior activity against Pythium recalcitrans (EC₅₀ = 1.2 μM) compared to commercial fungicides like metalaxyl (EC₅₀ = 5.8 μM) .
Table 3: Antifungal Activity Profile
| Pathogen | EC₅₀ (μM) | Commercial Standard (EC₅₀) |
|---|---|---|
| P. recalcitrans | 1.2 | Metalaxyl (5.8) |
| Botrytis cinerea | 12.4 | Iprodione (9.1) |
| Fusarium oxysporum | 18.7 | Carbendazim (6.3) |
Notably, it exhibits minimal cytotoxicity toward human cell lines (IC₅₀ > 100 μM).
Mode of Action
The compound disrupts oomycete membranes via:
-
Lipid Bilayer Interaction: The hydrophobic alkyl chain inserts into membrane lipids, while the protonated amino group forms hydrogen bonds with phosphate headgroups .
-
Reactive Oxygen Species (ROS) Induction: 2.5-fold increase in intracellular ROS levels in P. recalcitrans within 2 hours .
-
Enzyme Inhibition: 50% inhibition of cytochrome P450 14α-demethylase at 5 μM, critical for ergosterol biosynthesis.
Transmission electron microscopy (TEM) reveals vacuolization, organelle disintegration, and cell wall lysis in treated pathogens .
Agricultural Applications and Environmental Impact
Field Efficacy Trials
In greenhouse trials, a 0.05% solution reduced P. recalcitrans infection in tomato roots by 89%, outperforming metalaxyl (72%) . Residual activity persisted for 14 days post-application, suggesting reduced dosing frequency.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume